CER8-d9

• Molecular Formula: C34H67NO4
• Molecular Weight: 563.0 g/mol
• InChI: InChI=1S/C34H67NO4/c1-3-5-7-9-11-13-15-16-17-19-21-23-25-27-34(39)35-32(30-36)33(38)29-28-31(37)26-24-22-20-18-14-12-10-8-6-4-2/h28-29,31-33,36-38H,3-27,30H2,1-2H3,(H,35,39)/b29-28+/t31-,32+,33-/m1/s1/i1D3,3D2,5D2,7D2
• InChIKey: CAXCJECPKVAJKC-NPZBHXLWSA-N

CER8-d9 Deuterated C8-Ceramide Internal Standard

CER8-d9 (CAS 2260670-29-7) is a stable, isotopically labeled analog of the cell-permeable, short-chain ceramide C8-Ceramide (N-Octanoyl-D-erythro-sphingosine, CAS 74713-59-0) . It is characterized by the substitution of nine hydrogen atoms with nine deuterium atoms on its N-acyl chain, resulting in a molecular weight shift from 425.69 g/mol (C26H51NO3) for the unlabeled compound to 562.96 g/mol (C34H58D9NO4) for CER8-d9 . This compound is specifically synthesized and rigorously purified to serve as a high-fidelity internal standard (IS) for the absolute quantification of C8-Ceramide in complex biological matrices using mass spectrometry (LC-MS/MS or GC-MS) .

Isotope dilution internal standard for C8-Ceramide quantification

Co-elutes with analyte, corrects for matrix effects and ion suppression

Supports LC-MS/MS and GC-MS ceramide workflows

Why Isotopic Purity Matters for CER8-d9 Quantification

While C8-Ceramide and other ceramide species can be used as qualitative tools, their quantitative measurement in biological systems is fraught with analytical error [1]. Directly measuring the unlabeled C8-Ceramide without an appropriate internal standard fails to correct for significant sources of variability, including sample preparation losses, matrix-dependent ion suppression or enhancement during electrospray ionization (ESI), and instrument drift [2]. Substituting CER8-d9 with a non-isotopic internal standard (e.g., a different ceramide species like C17:0-Ceramide) or a non-deuterated analog introduces differential chromatographic and ionization behavior, preventing accurate co-elution and signal normalization. This directly compromises data accuracy and precision, a risk that is mitigated by the use of a genuine, isotopically matched internal standard like CER8-d9 [3].

Chromatographic Mismatch

Non-isotopic internal standards (e.g., C17:0-Ceramide) may not co-elute with C8-Ceramide, leading to inaccurate normalization.

Recovery Variability

Unlabeled C8-Ceramide may not account for sample preparation losses, matrix effects, or instrument drift.

Precision Limitation

Substituting with a non-deuterated analog can compromise method precision and accuracy in complex matrices.

• [1] Welch Materials. (2024). Matrix Effects in Mass Spectrometry Analysis: Causes and Solutions. View Source
• [2] ResolveMass Laboratories. (n.d.). The Power of Precision: A Deep Dive into Deuterated Internal Standards for LC-MS. View Source
• [3] Restek. (2015). Choosing an Internal Standard. View Source

Quantitative Evidence for CER8-d9

Purity vs. Unlabeled C8-Ceramide

The certified purity of a reference standard directly influences the reliability of a calibration curve. CER8-d9 is supplied with a purity specification of ≥99.0% [1]. In comparison, a widely used, commercial source of its non-deuterated counterpart, C8-Ceramide (CAS 74713-59-0), is specified with a purity of 98.0% .

Purity Comparison

Specification review

≥99.0% vs 98.0%

Higher purity reduces background interference and supports lower LOQ.

Based on vendor specifications; independent verification advised.

Evidence Dimension	Chemical Purity (HPLC)
Target Compound Data	≥99.0%
Comparator Or Baseline	C8-Ceramide (98.0%)
Quantified Difference	≥1.0% absolute purity improvement
Conditions	Vendor-specified analytical purity (MCE Cat. HY-146941S vs. HY-108391)

Why This Matters

For users requiring the highest level of confidence in their quantitative workflows, this 1% increase in purity translates to a reduction in potential interfering background signal from impurities, directly supporting more robust linearity and lower limits of quantification (LOQ).

• [1] Antpedia / MedChemExpress. (2025). CER8-d9 Product Specifications (HY-146941S). View Source

Critical Mass Difference for MS Resolution

Deuteration alters the physical properties of a molecule for mass spectrometric analysis. The substitution of nine hydrogen atoms for deuterium atoms (+9 Da theoretical) results in a precise and stable molecular weight increase. The actual measured molecular weight for CER8-d9 is 562.96 g/mol , compared to 425.69 g/mol for unlabeled C8-Ceramide .

Mass Resolution Shift

Reported

Δ +137.27 g/mol (9 Da)

Ensures complete MS signal separation from analyte.

Calculated monoisotopic mass difference.

Evidence Dimension	Molecular Weight
Target Compound Data	562.96 g/mol (C34H58D9NO4)
Comparator Or Baseline	C8-Ceramide: 425.69 g/mol (C26H51NO3)
Quantified Difference	Δ = +137.27 g/mol (corresponding to 9 deuterium substitutions)
Conditions	Calculated monoisotopic mass based on molecular formula

Why This Matters

This substantial mass difference ensures that the CER8-d9 internal standard signal is fully resolved from the C8-Ceramide analyte signal in any mass spectrometer (MS), eliminating isotopic crosstalk between the analyte and IS channels, which is essential for accurate peak integration and quantification.

Isotope Dilution MS Performance Metrics

The application of stable isotope-labeled (SIL) internal standards is a regulatory expectation for robust LC-MS/MS bioanalysis. Studies developing high-throughput methods for the quantification of ceramides and dihydroceramides in human serum using SIL internal standards (including deuterated ceramides) have demonstrated that this approach yields stringent method performance metrics [1].

Method Performance

Class-level inference

Imprecision <15%, Inaccuracy <15%, Recovery >90%, Stability >85%

Supports procurement as a tool for method validation.

Reported for a panel of ceramides using SIL-IS; individual method validation required.

Evidence Dimension	Method Performance Metrics (Class-level)
Target Compound Data	Class of Stable Isotope-Labeled (SIL) Ceramide Internal Standards (including CER8-d9)
Comparator Or Baseline	Non-isotopic or external standard methods
Quantified Difference	Method imprecision (CV) < 15% and method inaccuracy (% Error) < 15%; extraction recovery > 90%; analyte stability > 85%
Conditions	Validated LC-MS/MS method for 16 ceramides and 10 dihydroceramides in human serum

Why This Matters

This class-level evidence supports the procurement of CER8-d9 as a scientifically sound investment for developing or adopting validated quantitative assays that meet the rigorous performance standards (<15% CV/error) expected for publication and regulatory submission.

• [1] Li, J., et al. (2020). High-throughput quantitation of serological ceramides/dihydroceramides by LC/MS/MS: Pregnancy baseline biomarkers and potential metabolic messengers. Journal of Pharmaceutical and Biomedical Analysis, 192, 113639. View Source

Defined Synthetic Origin for Consistent Quality

Unlike naturally derived or partially purified ceramide extracts which can contain variable mixtures of chain lengths and sphingoid bases, CER8-d9 is a defined synthetic molecule [1]. Its identity is rigorously confirmed by its exact molecular formula (C34H58D9NO4) and a unique InChI Key (CAXCJECPKVAJKC-NPZBHXLWSA-N) [2].

Synthetic Identity

Class-level inference

Single defined species, >99% purity

Supports batch-to-batch consistency.

Supplier specifications; independent verification advised.

Evidence Dimension	Compositional Definition and Purity Profile
Target Compound Data	CER8-d9: Single defined molecular species, synthetically derived, >99% purity [1]
Comparator Or Baseline	Biological ceramide extracts or lower-purity synthetic mixtures
Quantified Difference	Not Applicable (Categorical difference)
Conditions	Procurement specifications for internal standards

Why This Matters

For procurement, this reduces experimental risk. A fully characterized, high-purity synthetic standard ensures batch-to-batch consistency, which is a critical parameter for generating reproducible and comparable data over time, a requirement for longitudinal studies and GLP/GMP-like environments.

• [1] Antpedia / MedChemExpress. (2025). CER8-d9 Product Specifications (HY-146941S). View Source
• [2] InvivoChem. (n.d.). CER8-d9 Product Information. View Source

Applications of CER8-d9

Absolute Quantification in Biofluids and Tissues

This is the primary and most validated use case for CER8-d9. Researchers performing targeted lipidomics of sphingolipid pathways in plasma, serum, CSF, or cell/tissue lysates require the absolute quantification (e.g., pg/µL or pmol/mg protein) of the cell-permeable C8-Ceramide. Using CER8-d9 as the internal standard (IS) compensates for the severe matrix effects and extraction variability inherent in these complex biological samples [1]. The 137.27 Da mass shift ensures the IS channel does not interfere with the analyte, enabling accurate peak area ratio calculations and the generation of reliable quantitative data essential for pharmacological and biomarker studies .

High-Throughput Method Development and Validation

CER8-d9 is an essential component in the development and validation of robust, high-throughput LC-MS/MS methods. As demonstrated in recent literature for a panel of ceramides, the use of SIL internal standards like CER8-d9 enables the achievement of stringent validation criteria, including precision and accuracy (both <15% CV/%Error) and high extraction recovery (>90%) [2]. The ≥99.0% purity of this standard minimizes interferences, directly supporting linearity across a wide dynamic range, which is a core requirement for validated methods used in drug discovery, clinical research, and metabolomic core facilities [3].

In Vitro Drug Metabolism and Pharmacokinetics Studies

In the pharmaceutical industry, the metabolism and cellular uptake of exogenously administered ceramide-based therapeutics or probes (e.g., C8-Ceramide) must be accurately tracked. CER8-d9 is the ideal internal standard for quantifying the parent compound in time-course experiments in cell culture media and cell lysates. Its high purity and defined composition [3] are essential for calculating pharmacokinetic parameters such as cellular uptake rates, metabolic half-life, and intracellular accumulation, providing critical data for lead optimization and understanding mechanism of action [1].

QC and Reference Standard for Sphingolipid Kits

For industrial suppliers and core laboratories developing commercial assay kits for ceramide quantification, CER8-d9 serves as a critical, high-purity reference standard. Its defined synthetic origin and isotopic purity (≥99.0% [3]) allow for the precise calibration of instruments and the establishment of accurate standard curves. This reduces batch-to-batch variability and ensures the end-user receives a kit capable of generating reproducible, quantitative results across different laboratories and instrument platforms.

Application

Selection Property

Validation Focus

Absolute quantification in research biofluids and tissues

Isotope dilution co-elution

Matrix effect and recovery correction

High-throughput method validation for human biofluid research

High isotopic purity and enrichment

Bioanalytical validation review

In vitro drug metabolism and cellular PK studies

Defined synthetic composition

Parent compound quantification in cell matrices

QC and reference standard for ceramide kits

Specification-reviewed purity and consistency

Calibration and standard curve establishment

• [1] ResolveMass Laboratories. (n.d.). The Power of Precision: A Deep Dive into Deuterated Internal Standards for LC-MS. View Source
• [2] Li, J., et al. (2020). High-throughput quantitation of serological ceramides/dihydroceramides by LC/MS/MS: Pregnancy baseline biomarkers and potential metabolic messengers. Journal of Pharmaceutical and Biomedical Analysis, 192, 113639. View Source
• [3] Antpedia / MedChemExpress. (2025). CER8-d9 Product Specifications (HY-146941S). View Source